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Compound of Interest

Compound Name: ASNO02563583

Cat. No.: B15610363

Audience: Researchers, scientists, and drug development professionals.

Introduction

ASNO02563583 is a modulator of the GPR17 receptor with an ICso value of 0.64 nM in a
[3>*S]GTPYS binding assay.[1] This compound is under investigation for its potential therapeutic
applications in neurological diseases.[1][2] Proper preparation and storage of ASN02563583
solutions are critical for ensuring experimental accuracy and reproducibility. These notes
provide detailed protocols for the preparation and storage of ASN02563583 for both in vitro
and in vivo applications.

Data Presentation: Physicochemical and Solubility
Data

Property Value

Molecular Formula C25H24N403S
Molecular Weight 460.55 g/mol

CAS Number 483283-39-2
Appearance White to off-white solid
Purity 99.21%
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Solubility Data

Solvent/Vehicle Maximum Solubility Remarks

Ultrasonic treatment may be
Dimethyl Sulfoxide (DMSO) 100 mg/mL required to achieve full
dissolution.

Requires sequential addition of
10% DMSO, 40% PEG300,

) 5 mg/mL solvents and ultrasonic
5% Tween-80, 45% Saline
treatment.
10% DMSO, 90% Corn OiIl 5 mg/mL Requires ultrasonic treatment.

Experimental Protocols

1. Preparation of Stock Solutions for In Vitro Studies
This protocol describes the preparation of a 100 mg/mL stock solution in DMSO.

Materials:

ASNO02563583 powder

Anhydrous Dimethyl Sulfoxide (DMSO), newly opened

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic water bath

Procedure:
» Weigh the desired amount of ASN02563583 powder in a sterile tube.

e Add the appropriate volume of DMSO to achieve a final concentration of 100 mg/mL. For
hygroscopic DMSO, its impact on solubility should be noted; using a newly opened container
is recommended.[1]
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» Vortex the mixture thoroughly for 1-2 minutes.

« If the compound is not fully dissolved, place the tube in an ultrasonic water bath and sonicate
until the solution is clear.

e Once dissolved, aliquot the stock solution into smaller, single-use volumes to minimize
freeze-thaw cycles.

Stock Solution Preparation Table (for different molar concentrations):[1][2]

Desired Volume of DMSO Volume of DMSO Volume of DMSO
Concentration for 1 mg for 5 mg for 10 mg

1 mM 2.1713 mL 10.8566 mL 21.7132 mL

5mM 0.4343 mL 2.1713 mL 4.3426 mL

10 mM 0.2171 mL 1.0857 mL 21713 mL

2. Preparation of Working Solutions for In Vivo Studies

For in vivo experiments, it is recommended to prepare fresh working solutions on the day of
use.[1]

Protocol A: Aqueous Formulation

This protocol yields a 5 mg/mL solution.

Materials:

e ASN02563583 stock solution in DMSO (e.g., 50 mg/mL)
» PEG300

e Tween-80

e Saline (0.9% NaCl)

o Sterile tubes
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» \ortex mixer

» Ultrasonic water bath

Procedure:

o Prepare a stock solution of ASN02563583 in DMSO (e.g., 50 mg/mL).

 In a sterile tube, add the following solvents sequentially, ensuring the solution is mixed
thoroughly after each addition:

o 10% of the final volume from the DMSO stock solution.
o 40% of the final volume of PEG300.
o 5% of the final volume of Tween-80.
o 45% of the final volume of saline.
» Vortex the final mixture and sonicate if necessary to obtain a clear solution.

Example for 1 mL of working solution:

Add 100 pL of 50 mg/mL ASN02563583 in DMSO to a tube.

Add 400 pL of PEG300 and mix.

Add 50 pL of Tween-80 and mix.

Add 450 pL of saline to bring the final volume to 1 mL.
Protocol B: Oil-based Formulation

This protocol also yields a 5 mg/mL solution and may be suitable for longer dosing periods,
though caution is advised for periods exceeding half a month.[1]

Materials:

e ASN02563583 stock solution in DMSO (e.g., 50 mg/mL)
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Corn oil

Sterile tubes

Vortex mixer

Ultrasonic water bath

Procedure:

Prepare a stock solution of ASN02563583 in DMSO (e.g., 50 mg/mL).

Add 10% of the final volume from the DMSO stock solution to a sterile tube.

Add 90% of the final volume of corn oil.

Vortex thoroughly and sonicate if needed to achieve a clear solution.
Example for 1 mL of working solution:

e Add 100 pL of 50 mg/mL ASN02563583 in DMSO to a tube.

e Add 900 pL of corn oil and mix.

Storage and Stability

Proper storage is crucial to maintain the integrity of ASN02563583.

Storage of Solid Compound:

Temperature Duration
-20°C 3 years
4°C 2 years

Storage of Stock Solutions:
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Temperature Duration
-80°C 6 months
-20°C 1 month

Recommendations:

e Store the solid compound protected from light and moisture.

 Aliquot stock solutions to avoid repeated freeze-thaw cycles.

« In vivo working solutions should be prepared fresh daily.

Visualizations
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Caption: Workflow for ASN0256358al solution preparation and storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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